Cas no 60698-09-1 (Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate)

Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate structure
60698-09-1 structure
Product Name:Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate
CAS No:60698-09-1
MF:C18H16O4
MW:296.317245483398
CID:2834925
PubChem ID:2265364
Update Time:2025-04-21

Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 60698-09-1
    • DTXCID00318450
    • DTXSID90367412
    • BIM-0042144.P001
    • Oprea1_048297
    • CBMicro_042023
    • CHEMBL114044
    • 2-carbethoxy-3-methyl-4-hydroxy-6-phenylbenzo-furan
    • Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate
    • Inchi: 1S/C18H16O4/c1-3-21-18(20)17-11(2)16-14(19)9-13(10-15(16)22-17)12-7-5-4-6-8-12/h4-10,19H,3H2,1-2H3
    • InChI Key: YQBPYHIPLGYMAD-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=C(C)C2C(=CC(C3C=CC=CC=3)=CC1=2)O

Computed Properties

  • Exact Mass: 296.10485899Da
  • Monoisotopic Mass: 296.10485899Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 59.7Ų
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